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Cellular Activity & Experimental Protocols

Golvatinib demonstrates potent activity in cellular models, effectively inhibiting kinase phosphorylation and

cell proliferation.

Cellular Inhibition and Proliferation Assays

The activity of Golvatinib has been characterized across various human cancer cell lines, particularly those

with c-Met amplification [1] [2] [3]. The table below summarizes its inhibitory effects.

Cell Line Assay Type
IC₅₀
Value

Description

MKN-45 (Gastric) Cytotoxicity 37 nM Inhibition of tumor growth after 3 days (WST-8
assay) [4] [2]

EBC-1 (Lung) Cytotoxicity 6.2 nM Inhibition of tumor growth after 3 days (WST-8
assay) [4] [2]

Hs746T (Gastric) Cytotoxicity 23 nM Inhibition of tumor growth after 3 days (WST-8
assay) [4] [2]
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Cell Line Assay Type
IC₅₀
Value

Description

SNU-5 (Gastric) Cytotoxicity 24 nM Inhibition of tumor growth after 3 days (WST-8

assay) [4] [2]

HUVEC
(Endothelial)

Anti-

proliferation

84 nM Inhibition of VEGF-induced cell proliferation (WST-1

assay) [4] [5]

HUVEC
(Endothelial)

Anti-

proliferation

17 nM Inhibition of HGF-induced cell proliferation (WST-1

assay) [4] [5]

Key Experimental Protocols

Detailed methodologies from vendor sites and research papers ensure experimental reproducibility [1].

Kinase Assay & Western Blot Analysis

For c-Met Phosphorylation: MKN45 cells are incubated with serial dilutions of Golvatinib in
complete medium at 37°C for 2 hours. Cells are then lysed, and proteins are separated by

SDS-PAGE [1].
For VEGFR-2 Phosphorylation: Human Umbilical Vein Endothelial Cells (HUVECs) are

starved and then incubated with Golvatinib for 1 hour, followed by stimulation with human
VEGF (20 ng/mL) for 5 minutes. Cell lysates are analyzed via Western blot [1].

Detection: Membranes are probed with anti-phosphotyrosine, anti-phospho-c-Met
(Tyr1234/1235), or anti-phospho-VEGFR-2 (Tyr996) antibodies. Immunoreactive bands are

visualized by chemiluminescence [1].

Cell Viability/Proliferation Assay (e.g., WST-8)

Cells are seeded on 96-well plates (1,000–3,000 cells/well) and treated with various

concentrations of Golvatinib for 3 days [1] [3].
WST-8 reagent is added to each well, and absorbance is measured at 450 nm (with a reference

at 660 nm) using a microplate reader. Cell viability is calculated based on the absorbance
values [1] [3].

In Vivo Efficacy
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In vivo studies using mouse xenograft models have validated Golvatinib's antitumor efficacy:

Dosing: Oral administration of Golvatinib at 25, 50, 100, and 200 mg/kg once daily demonstrated
significant, dose-dependent inhibition of tumor growth in models including MKN45, Hs746T, SNU-5,

and EBC-1 [1] [2] [3].
Tumor Regression: High doses (50-200 mg/kg) induced tumor regression and even
disappearance in some c-Met amplified models [1] [2].
Mechanism of Action: Analyses of resected tumors confirmed that Golvatinib inhibits the

phosphorylation of c-Met and VEGFR-2 in tumor tissues and strongly suppresses tumor angiogenesis
[1].

Mechanism of Action and Signaling Pathways

Golvatinib is an ATP-competitive small molecule inhibitor that simultaneously targets the c-Met and

VEGFR-2 tyrosine kinases [5]. The synergistic inhibition of these pathways delivers a dual attack on tumors

by directly targeting cancer cell growth and survival while also disrupting tumor-associated angiogenesis [6].

The diagram below illustrates how Golvatinib inhibits these key signaling pathways.
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Golvatinib acts at the receptor level to block key signaling cascades that drive tumor progression.
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Research Context and Dual-Target Advantage

Golvatinib exemplifies the strategic approach of developing multi-target kinase inhibitors.

Overcoming Resistance: Research indicates that Golvatinib can circumvent resistance to EGFR-

tyrosine kinase inhibitors (e.g., Gefitinib) induced by HGF in EGFR-mutant lung cancer cells by
blocking the Met/Gab1/PI3K/Akt pathway [1] [2].

Synergistic Antitumor Effect: The simultaneous inhibition of c-Met and VEGFR2 has a synergistic
effect, as these pathways often work together to promote tumor angiogenesis and growth. Dual

inhibitors may provide superior efficacy compared to selective single-target agents and can help
overcome resistance mechanisms [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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